5,6-Dichloro-2-methylpyrimidin-4-amine

• IUPAC Name: 5,6-dichloro-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C5H5Cl2N3/c1-2-9-4(7)3(6)5(8)10-2/h1H3,(H2,8,9,10)
• InChI Key: DWKJHNLPCPQZBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)Cl)Cl)N
• Molecular Formula: C5H5Cl2N3
• DSSTOX Substance ID: DTXSID10670415
• Molecular Weight: 178.02 g/mol
• CAS RN: 28969-57-5

Description

5,6-Dichloro-2-methylpyrimidin-4-amine, also known as 5-Amino-4,6-dichloro-2-methylpyrimidine, is a chemical compound with the molecular formula C5H5Cl2N3. It has a molecular weight of 178.02. This compound is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cc1nc(Cl)c(N)c(Cl)n1. The InChI key for this compound is FKRXXAMAHOGYNT-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It should be stored under inert gas and conditions to avoid are air sensitive. The melting point of this compound is between 70-73°C.

Scientific Research Applications

Synthesis and Characterization

• The compound 5,6-Dichloro-2-methylpyrimidin-4-amine is a key intermediate in various synthetic processes. In one study, its regioselective displacement reaction with ammonia was investigated, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine as a main product, which was further reacted with secondary amines to afford 4-amino-5-bromo-2-substituted aminopyrimidines (Doulah et al., 2014).

Creation of Derivative Compounds

• The compound has been used to synthesize new thiazolo[4,5-d] pyrimidine derivatives, which were reacted with isothiocyanates in the presence of sodamide in DMF to form the new derivatives (Bakavoli et al., 2006).

Antibacterial Activity

• In a study, the reaction of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4,5-dihydrothiazol-2-amine led to the formation of 2-chloro-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidine. This compound, when substituted with different secondary amines, yielded derivatives that showed potential as antibacterial agents (Etemadi et al., 2016).

Creation of Quinoxaline Derivatives

• The compound was used in synthesizing new pyrimido[5′,4′:5,6][1,4]thiazino[2,3-b]quinoxaline derivatives. A key intermediate formed in this synthesis was later transformed into the title ring systems (Bakavoli et al., 2015).

Molecular Structure Analysis

• In another research, a molecule structurally similar to this compound was investigated using experimental and theoretical techniques, highlighting its role in the treatment of hypertension as a potential I1 imidazoline receptor agonist (Aayisha et al., 2019).

Safety and Hazards

The safety data sheet for 5,6-Dichloro-2-methylpyrimidin-4-amine indicates that it causes skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists.